Cas no 1363380-93-1 (tert-Butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate)

• Product Name: tert-Butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate
• CAS No: 1363380-93-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD23105879
• CID: 3039287
• PubChem ID: 72207765
• Update Time: 2024-11-02

tert-Butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate
• SB20437
• SY099938
• MFCD23105879
• PB35821
• CS-0048153
• EN300-310145
• SCHEMBL26825330
• AS-34618
• 1-Boc-1-azaspiro[3.3]heptane-6-one
• tert-butyl 6-oxo-1-azaspiro[3.3]heptane-1-
• 1-Boc-6-oxo-1-azaspiro[3.3]heptane
• 1363380-93-1
• AKOS025290238
• 1-Boc-1-azaspiro[3.3]heptan-6-one
• tert-butyl6-oxo-1-azaspiro[3.3]heptane-1-carboxylate

• MDL： MFCD23105879
• Inchi： 1S/C11H17NO3/c1-10(2,3)15-9(14)12-5-4-11(12)6-8(13)7-11/h4-7H2,1-3H3
• InChI Key： YQTHBUWNYDZION-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC21CC(C2)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids